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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792 Get Quote

Technical Guide: 1-Cyclopropyl-ethanone oxime
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Cyclopropyl-ethanone oxime, a

molecule of interest in synthetic chemistry and potentially in drug discovery due to the broad

biological activities of the oxime functional group. This document outlines its core

physicochemical properties, a detailed experimental protocol for its synthesis, and a workflow

diagram for its preparation and characterization.

Core Molecular Data
Quantitative data for 1-Cyclopropyl-ethanone oxime is summarized in the table below for

quick reference.

Parameter Value Reference(s)

Molecular Formula C₅H₉NO [1][2][3]

Molecular Weight 99.13 g/mol [1][2]

CAS Number 51761-72-9 [1][2]
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The following section details a representative experimental protocol for the synthesis of 1-
Cyclopropyl-ethanone oxime. This method is based on the classical reaction of a ketone with

hydroxylamine hydrochloride.

Synthesis of 1-Cyclopropyl-ethanone oxime

This procedure describes the conversion of 1-Cyclopropyl-ethanone to its corresponding

oxime.

Materials:

1-Cyclopropyl-ethanone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Pyridine or Sodium Acetate

Ethanol

Water

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1-Cyclopropyl-ethanone (1 equivalent) in ethanol.

Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.1 equivalents)

and a base such as pyridine or sodium acetate (1.5 equivalents). The base is crucial to

neutralize the HCl released during the reaction.

Reaction Conditions: The reaction mixture is typically heated to reflux and stirred for a period

ranging from 1 to 4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, the solvent is removed under reduced pressure

using a rotary evaporator. The residue is then partitioned between water and an organic

solvent like ethyl acetate.

Extraction and Washing: The aqueous layer is extracted multiple times with ethyl acetate.

The combined organic layers are washed with water and then with brine to remove any

remaining water-soluble impurities.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is evaporated to yield the crude 1-Cyclopropyl-ethanone oxime.

Purification: The crude product can be further purified by recrystallization or column

chromatography on silica gel if necessary.

Characterization:

The final product should be characterized to confirm its identity and purity using standard

analytical techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure.

Mass Spectrometry (MS): To determine the molecular weight.[2]
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Infrared (IR) Spectroscopy: To identify the characteristic C=N and O-H functional groups of

the oxime.

Logical Workflow and Diagrams
The following diagram illustrates the general workflow for the synthesis and purification of an

oxime, applicable to 1-Cyclopropyl-ethanone oxime.
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Caption: General workflow for the synthesis and characterization of 1-Cyclopropyl-ethanone
oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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